Cas no 62230-89-1 (2'-Phospho-5'-adenylyl sulfate)

2'-Phospho-5'-adenylyl sulfate structure
62230-89-1 structure
Product Name:2'-Phospho-5'-adenylyl sulfate
CAS No:62230-89-1
MF:C10H15N5O13P2S
MW:507.264322519302
CID:956336
PubChem ID:440048
Update Time:2024-03-01

2'-Phospho-5'-adenylyl sulfate Chemical and Physical Properties

Names and Identifiers

    • adenosine 2'-phosphate 5-phosphosulfate, lithium salt
    • 2'-phosphoadenosine 5'-phosphosulfate
    • ADENOSINE 2'-PHOSPHATE 5'-PHOSPHOSULFATE (CL)
    • Adenosine 2'-phosphate 5'-phosphosulfate
    • IsoPAPS
    • iso-PAPS
    • 2'-Adenylic acid 5'-(dihydrogen phosphate) 5'-anhydride with sulfuric acid
    • 2'-phospho-5'-adenylyl sulfate
    • 2'-Phosphoadenylylsulfate
    • 2'-phosphoadenylyl sulfate
    • 2'-O-phosphono-5'-adenylyl sulfate
    • 5'-O-[hydroxy(sulfooxy)phosphoryl]adenosine 2'-(dihydrogen phosphate)
    • C03568
    • Q27105371
    • 2'-Phospho-5'-adenylyl sulfate
    • Inchi: 1S/C10H15N5O13P2S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(27-29(17,18)19)6(16)4(26-10)1-25-30(20,21)28-31(22,23)24/h2-4,6-7,10,16H,1H2,(H,20,21)(H2,11,12,13)(H2,17,18,19)(H,22,23,24)/t4-,6-,7-,10-/m1/s1
    • InChI Key: SGNZKKOMSOPYFR-KQYNXXCUSA-N
    • SMILES: S(=O)(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)O)O

Computed Properties

  • Exact Mass: 506.98623072 g/mol
  • Monoisotopic Mass: 506.98623072 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 852
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5
  • Topological Polar Surface Area: 284
  • Molecular Weight: 507.27

Experimental Properties

  • Density: 2.56±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (11 g/l) (25 º C),
  • PSA: 303.97000
  • LogP: -0.25690

2'-Phospho-5'-adenylyl sulfate Security Information

  • Hazard Category Code: 36/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:?20°C

2'-Phospho-5'-adenylyl sulfate Related Literature

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